2-{[4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-phenylacetamide

• IUPAC Name: 2-[4-(3-fluorophenyl)-3-oxopyrazin-2-yl]sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C18H14FN3O2S/c19-13-5-4-8-15(11-13)22-10-9-20-17(18(22)24)25-12-16(23)21-14-6-2-1-3-7-14/h1-11H,12H2,(H,21,23)
• InChI Key: RDSRGURCOZUVJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NC=CN(C2=O)C3=CC(=CC=C3)F
• Molecular Formula: C18H14FN3O2S
• Molecular Weight: 355.4 g/mol

Description

2-(4-(3-Fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl)sulfanyl-N-phenylacetamide, also known as 2-FOP-PA, is a novel pyrazine-based compound that has been studied for its potential to act as an inhibitor of a variety of enzymes. This compound has been found to be more potent than many other known pyrazine-based inhibitors, and thus has generated considerable interest in the scientific community. In

Scientific Research Applications

2-{[4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-phenylacetamide has been studied for its potential to act as an inhibitor of a variety of enzymes such as protein tyrosine phosphatases, serine/threonine protein phosphatases, and serine/threonine kinases. It has also been studied for its potential to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are involved in inflammation and pain. Furthermore, 2-{[4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-phenylacetamide has been studied for its potential to inhibit the activity of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine.

Mechanism of Action

The mechanism of action of 2-{[4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-phenylacetamide is not yet fully understood. However, it is believed to involve the binding of the compound to the active site of the enzyme, which prevents the enzyme from catalyzing its substrate. This binding is thought to be reversible, and the compound is thought to be released once the enzyme has been inhibited.
Biochemical and Physiological Effects
2-{[4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-phenylacetamide has been found to be more potent than other known pyrazine-based inhibitors, and thus has the potential to be used in a variety of applications. For example, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, which are involved in inflammation and pain. In addition, it has been shown to inhibit the activity of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

2-{[4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-phenylacetamide has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize, and it is more potent than other known pyrazine-based inhibitors. Furthermore, it is relatively stable and has a low toxicity profile. However, there are some limitations to its use in laboratory experiments. For example, it is not soluble in water and thus must be dissolved in an organic solvent such as dimethyl sulfoxide (DMSO). In addition, it is not very stable in aqueous solutions and thus must be stored in an anhydrous environment.

Future Directions

There are several potential future directions for research on 2-{[4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-phenylacetamide. First, further research could be conducted to better understand the mechanism of action of the compound. Second, research could be conducted to determine the optimal conditions for synthesis of the compound. Third, research could be conducted to evaluate the potential of the compound to be used as an inhibitor of other enzymes. Fourth, research could be conducted to determine the optimal conditions for storage and use of the compound. Finally, research could be conducted to evaluate the potential of the compound to be used in other applications, such as drug development.

Synthesis Methods

2-{[4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-phenylacetamide can be synthesized using a two-step process. The first step involves the reaction of 4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazine-2-sulfonamide with phenylacetyl chloride in the presence of a base such as sodium carbonate or potassium carbonate. This reaction produces the desired product, 2-{[4-(3-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]sulfanyl}-N-phenylacetamide. The second step involves the purification of the product by recrystallization.